Cas no 2229680-84-4 (4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic acid)
4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic acid
- 4-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylhex-2-enoic acid
- 2229680-84-4
- EN300-1875655
-
- Inchi: 1S/C13H23NO4/c1-12(2,3)9(7-8-10(15)16)14-11(17)18-13(4,5)6/h7-9H,1-6H3,(H,14,17)(H,15,16)/b8-7+
- InChI Key: PONNIJMKVOIRQQ-BQYQJAHWSA-N
- SMILES: O(C(NC(/C=C/C(=O)O)C(C)(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 257.16270821g/mol
- Monoisotopic Mass: 257.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 75.6Ų
4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1875655-0.05g |
4-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylhex-2-enoic acid |
2229680-84-4 | 0.05g |
$612.0 | 2023-09-18 | ||
| Enamine | EN300-1875655-0.1g |
4-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylhex-2-enoic acid |
2229680-84-4 | 0.1g |
$640.0 | 2023-09-18 | ||
| Enamine | EN300-1875655-0.25g |
4-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylhex-2-enoic acid |
2229680-84-4 | 0.25g |
$670.0 | 2023-09-18 | ||
| Enamine | EN300-1875655-0.5g |
4-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylhex-2-enoic acid |
2229680-84-4 | 0.5g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1875655-1.0g |
4-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylhex-2-enoic acid |
2229680-84-4 | 1g |
$728.0 | 2023-06-01 | ||
| Enamine | EN300-1875655-2.5g |
4-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylhex-2-enoic acid |
2229680-84-4 | 2.5g |
$1428.0 | 2023-09-18 | ||
| Enamine | EN300-1875655-5.0g |
4-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylhex-2-enoic acid |
2229680-84-4 | 5g |
$2110.0 | 2023-06-01 | ||
| Enamine | EN300-1875655-10.0g |
4-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylhex-2-enoic acid |
2229680-84-4 | 10g |
$3131.0 | 2023-06-01 | ||
| Enamine | EN300-1875655-1g |
4-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylhex-2-enoic acid |
2229680-84-4 | 1g |
$728.0 | 2023-09-18 | ||
| Enamine | EN300-1875655-5g |
4-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylhex-2-enoic acid |
2229680-84-4 | 5g |
$2110.0 | 2023-09-18 |
4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic acid
Professional Introduction to 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic Acid (CAS No. 2229680-84-4)
4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229680-84-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the synthesis of biologically active molecules. The presence of both an amide-like functionality and a conjugated enone system imparts distinct reactivity and potential applications in drug development.
The molecular structure of 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic acid consists of a hexanoic acid backbone modified with a tert-butoxycarbonyl (Boc) protecting group on the amino side chain and a conjugated enone moiety at the C5 position. This configuration not only enhances the compound's stability but also provides multiple sites for functionalization, making it a versatile building block in synthetic chemistry. The Boc group, in particular, serves as an effective protecting agent for primary amines, ensuring selective reactivity in multi-step syntheses.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The conjugated enone system, for instance, is well-documented for its ability to participate in various chemical reactions, including Michael additions and cycloadditions, which are pivotal in constructing complex molecular architectures. Additionally, the Boc-protected amine functionality allows for controlled introduction of other pharmacophores, facilitating the development of novel therapeutic agents.
Current research in medicinal chemistry has highlighted the importance of optimizing synthetic pathways to produce high-purity intermediates like 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic acid. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable production processes. For instance, recent studies have demonstrated the use of transition metal-catalyzed cross-coupling reactions to introduce specific functional groups with high regioselectivity. Such innovations not only improve yield but also minimize waste, aligning with global efforts toward environmentally responsible chemical synthesis.
The compound's utility extends beyond simple intermediates; it has been investigated as a precursor in the synthesis of bioactive molecules with potential therapeutic applications. Specifically, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity and signal transduction pathways. The enone moiety, for example, can interact with biological targets through π-stacking interactions or undergo photochemical reactions under specific conditions, offering new avenues for drug discovery.
One notable area of exploration is the use of 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic acid in the development of kinase inhibitors. Kinases are key enzymes involved in numerous cellular processes and are frequently targeted in oncology research. By leveraging the compound's structural features, researchers have designed analogs that exhibit inhibitory effects on specific kinases while maintaining high selectivity. This approach is particularly relevant given the increasing demand for targeted therapies that minimize off-target effects.
Another emerging application lies in materials science and polymer chemistry. The conjugated enone system can contribute to the formation of polymers with unique optical and electronic properties. Such materials are increasingly relevant in the development of organic electronics, including light-emitting diodes (OLEDs) and photovoltaic devices. The Boc group also provides a handle for further functionalization during polymerization processes, allowing for tailored material properties.
The synthesis and handling of 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic acid require careful consideration to ensure optimal performance. Standard protocols involve multi-step organic synthesis starting from commercially available precursors such as hexanediol or related compounds. Key steps often include protection-deprotection strategies to isolate reactive sites while maintaining overall molecular integrity. Recent advances in automated synthesis platforms have further streamlined these processes by reducing manual intervention and improving reproducibility.
In conclusion,4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic acid (CAS No. 2229680-84-4) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features—combining an amide-like functionality with a conjugated enone system—make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies for functionalizing this molecule, its role as an intermediate will likely expand into even more diverse fields, contributing to advancements in drug discovery and innovative materials development.
2229680-84-4 (4-{(tert-butoxy)carbonylamino}-5,5-dimethylhex-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)